![molecular formula C11H11F3N4O3 B3095379 {1-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate CAS No. 1262772-93-9](/img/structure/B3095379.png)
{1-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate
Overview
Description
“{1-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate” is a chemical compound with the CAS Number: 1262772-93-9 . It has a molecular weight of 304.23 . The compound is stored at room temperature and is available in solid form .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H11F3N4O3 . The InChI Code is 1S/C9H10N4O.C2HF3O2/c1-6(10)9-12-8(13-14-9)7-3-2-4-11-5-7;3-2(4,5)1(6)7/h2-6H,10H2,1H3;(H,6,7) .Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature .Scientific Research Applications
Synthesis and Antimicrobial Activities : Research conducted by Bayrak et al. (2009) involved the synthesis of 1,2,4-triazoles and 1,3,4-oxadiazoles, including pyridinyl derivatives, starting from isonicotinic acid hydrazide. These compounds were evaluated for their antimicrobial activities, revealing that most screened compounds showed good or moderate activity (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
Novel Routes to 1,3,4‐oxadiazoles and Pyridopyridazines : Elnagdi et al. (1988) explored new synthetic routes to 1,3,4‐oxadiazoles and related compounds. These routes involved reactions with various electrophilic reagents, contributing to the development of novel 1,3,4‐oxadiazole derivatives (Elnagdi, Ibrahim, Abdelrazek, & Erian, 1988).
Synthesis of Bicyclic Heterocyclic Derivatives : A study by El‐Sayed et al. (2008) focused on the synthesis of new N- and S-substituted 1,3,4-oxadiazole derivatives. This research contributed to the development of bicyclic 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole derivatives, adding to the repertoire of heterocyclic compounds with potential applications in various fields (El‐Sayed, Hegab, Tolan, & Abdel-Rahman, 2008).
Anticancer Agents : Redda and Gangapuram (2007) investigated the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents. This study contributed to understanding the potential of 1,3,4-oxadiazole derivatives in cancer therapy (Redda & Gangapuram, 2007).
Synthesis and Antibacterial Activity of Polyheterocycles : Research by Hu et al. (2005) on the synthesis and antibacterial activity of polyheterocycles, including oxadiazoles incorporating pyridyl triazole rings, highlighted their potential as pharmacophore structures in developing antibacterial drugs (Hu, Xie, Xu, Huang, Zhang, & Huang, 2005).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of {1-[3-(3-Pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl}amine trifluoroacetate is acetylcholinesterase . Acetylcholinesterase is an enzyme that catalyzes the breakdown of acetylcholine, a neurotransmitter, into choline and acetate. This process is crucial for the proper functioning of the nervous system.
Mode of Action
This compound interacts with acetylcholinesterase by inhibiting its activity . The inhibition of acetylcholinesterase leads to an increase in the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic transmission.
Biochemical Pathways
The inhibition of acetylcholinesterase affects the cholinergic pathway. The increased concentration of acetylcholine in the synaptic cleft can stimulate the post-synaptic neuron, leading to various downstream effects depending on the specific type of neuron and its location within the body .
Result of Action
The molecular and cellular effects of the compound’s action primarily involve enhanced cholinergic transmission due to the increased availability of acetylcholine. This can have various effects on the body, depending on the specific functions of the cholinergic neurons being stimulated .
Properties
IUPAC Name |
1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethanamine;2,2,2-trifluoroacetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O.C2HF3O2/c1-6(10)9-12-8(13-14-9)7-3-2-4-11-5-7;3-2(4,5)1(6)7/h2-6H,10H2,1H3;(H,6,7) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVTYFYILFBIUOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=NO1)C2=CN=CC=C2)N.C(=O)(C(F)(F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11F3N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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